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Compound of Interest

Compound Name: Cycloguanil hydrochloride

Cat. No.: B7737508 Get Quote

Essential Safety and Handling Guide for Cycloguanil
Hydrochloride
This document provides immediate, essential safety protocols and logistical information for the

handling and disposal of Cycloguanil hydrochloride. It is intended for researchers, scientists,

and drug development professionals.

Hazard Identification and Safety Data
Cycloguanil hydrochloride is a pharmaceutically active ingredient classified as toxic.[1] It is a

moderate to severe irritant to the skin and eyes, causing serious eye irritation.[1][2][3] The

substance is harmful if swallowed and is considered a poison by subcutaneous, intravenous,

and intraperitoneal routes.[3][4] When heated to decomposition, it can emit toxic fumes

containing nitrogen oxides and hydrogen chloride.[3]
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Parameter Value Species Reference

Acute Toxicity (LD50) 54 mg/kg
Mouse

(Intraperitoneal)
[2]

Storage (Solid

Powder)
4°C (Short-term) N/A [5]

-20°C (3 years) N/A [6]

Storage (In Solvent) -20°C (1 month) N/A [5][7]

-80°C (6 months - 1

year)
N/A [5][6][7]

Solubility in DMSO
20 mg/mL to 62.5

mg/mL
N/A [5][6][7]

Solubility in H₂O 5 mg/mL to 25 mg/mL N/A [5][6][7]

Personal Protective Equipment (PPE)
Handling of Cycloguanil hydrochloride should only be performed by personnel trained and

familiar with handling potent active pharmaceutical ingredients.[1] A risk assessment should be

conducted to determine the appropriate level of PPE required.[8][9]

Recommended PPE for Handling Cycloguanil Hydrochloride
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Body Part Required PPE
Standard/Specificat
ion

Notes

Respiratory

NIOSH/MSHA-

approved respirator

(e.g., N95 or N100)

NIOSH Certified

Required when there

is a risk of generating

airborne powder or

aerosols.[1][10]

Hands

Two pairs of chemical-

resistant, powder-free,

disposable

chemotherapy gloves

ASTM D6978

Inner glove should be

tucked under the

gown cuff, and the

outer glove should be

pulled over the cuff.[8]

[9][11]

Eyes/Face

Chemical safety

goggles and a face

shield

CSA Standard Z94.3

A full face shield is

strongly

recommended when

there is any risk of

splashing.[1][10]

Body

Disposable, long-

sleeved gown

resistant to hazardous

drug permeability

Polyethylene-coated

polypropylene or

similar laminate

material

Gowns must not be

reused.[8][9] Cloth lab

coats are not suitable.

[9]

Head/Feet
Disposable head, hair,

and shoe covers
N/A

Recommended to

prevent contamination

of personal clothing

and work areas.[9][11]

Operational Plans: Handling, Storage, and Disposal
Safe Handling Protocol

Preparation: Work within a designated area, such as a chemical fume hood or a biological

safety cabinet, especially when handling the solid powder to prevent inhalation.[4]

Personal Protection: Before handling, don all required PPE as specified in the table above.
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Procedure: Avoid actions that could generate dust or aerosols.[4] When weighing or

transferring the powder, use appropriate tools and techniques to minimize dispersal.

Post-Handling: After handling, carefully remove and dispose of all disposable PPE in a

designated hazardous waste container.[4][8] Thoroughly wash hands and any exposed skin

with soap and water.[2][3]

Storage Plan
Container: Keep the container tightly sealed.[4]

Conditions: Store in a cool, well-ventilated area, protected from light and heat.[1][4] For

specific temperature requirements, refer to the quantitative data table.

Incompatibilities: Avoid strong oxidizing agents.[1]

Disposal Plan
Waste Classification: Cycloguanil hydrochloride and any contaminated materials (e.g.,

gloves, gowns, labware) must be treated as hazardous waste.

Collection: Collect waste in approved, properly labeled hazardous waste containers.

Disposal Method: Disposal must be carried out in accordance with all applicable federal,

state, and local regulations.[1][4] Do not dispose of with household garbage or allow the

product to reach any sewage system.[2] Engage a licensed chemical waste management

company for final disposal.

Emergency Procedures
Accidental Release or Spill

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Protect: Don full PPE, including a self-contained breathing apparatus if the spill is large or

generates significant dust.[1]
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Contain: Prevent further leakage or spillage. Keep the product away from drains and water

courses.[4]

Clean-up: Absorb the spill with an inert, liquid-binding material such as diatomite or universal

binders.[4] Place the contaminated material into a sealed container for hazardous waste

disposal.

Decontaminate: Clean the spill area and any contaminated equipment by scrubbing with

alcohol.[4]

First Aid Measures
Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do.[2][4] Seek

immediate medical attention.[4]

Skin Contact

Remove contaminated clothing immediately.

Rinse the affected skin area thoroughly with

large amounts of water.[4] Call a physician if

irritation develops.

Inhalation

Move the individual to fresh air immediately.[4] If

breathing is difficult, provide respiratory support.

Seek medical attention.

Ingestion

Do NOT induce vomiting.[4] Wash out the mouth

with water.[4] Call a physician or poison control

center immediately.[4]
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Start: Handling Cycloguanil
Hydrochloride Required

1. Conduct Risk Assessment
(Powder vs. Solution)

2. Select & Don Appropriate PPE
(Gloves, Gown, Goggles, Respirator)

3. Perform Handling Operation
(In Fume Hood / BSC)

Spill or Exposure?

Activate Emergency Procedures
(Spill Cleanup / First Aid)

Yes

4. Decontaminate Work Area
& Equipment

No

5. Segregate & Dispose of
Hazardous Waste

6. Doff & Dispose of PPE

7. Personal Hygiene
(Wash Hands)

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of Cycloguanil hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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